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Compound of Interest
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Cat. No.: B15555702 Get Quote

This guide provides troubleshooting steps and frequently asked questions to help researchers,

scientists, and drug development professionals minimize electromagnetic interference (EMI)

with the AC915 and ensure the integrity of experimental data.

Troubleshooting Guide
Q1: I am observing unexpected noise or artifacts in my data when using the AC915. Could this

be electromagnetic interference?

A1: Yes, unexpected noise, glitches, or erroneous readings in your data can be symptoms of

electromagnetic interference.[1] EMI can affect sensitive electronic equipment and interfere

with measurements.[1] It is crucial to identify the source of the interference to mitigate its

effects.

Q2: How can I identify the source of the electromagnetic interference?

A2: Identifying the source of EMI is the first step in troubleshooting.[2] Consider the following:

Temporal Correlation: Note if the interference occurs at specific times or during the operation

of particular equipment in the vicinity.

Spatial Correlation: Try moving the AC915 or other nearby equipment to see if the

interference changes. Increasing the distance between the AC915 and potential sources of

EMI can help reduce its impact.
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Equipment Audit: Create a list of all electronic devices operating near the AC915. Common

sources of EMI in a lab environment include motors, pumps, refrigerators, fluorescent lights,

and other high-power equipment.[3]

Systematic Deactivation: If possible, turn off surrounding equipment one by one to see if the

interference disappears. This can help pinpoint the offending device.

Q3: What are the common types of electromagnetic interference I might encounter?

A3: EMI can be broadly categorized into two types:

Conducted EMI: This type of interference travels along power cords and other cables.[2] It is

more common at lower frequencies, typically below 30 MHz.[2]

Radiated EMI: This interference propagates through the air as electromagnetic waves.[4] It is

more prevalent at higher frequencies.

A helpful initial step is to determine if the interference is radiated or conducted. Often, radiated

EMI is the more common type.[2]

Q4: What are the best practices for wiring and cable management to minimize EMI?

A4: Proper cable management is a critical and effective way to reduce EMI.

Separation of Cables: Keep power cables and signal cables physically separated.[4] If they

must cross, they should do so at a 90-degree angle to minimize inductive coupling.[4] It is

recommended to maintain a distance of at least 8 inches between parallel runs of power and

signal cables.

Use of Shielded Cables: Use shielded cables for all sensitive signal transmissions. The

shield acts as a barrier to radiated noise.[4]

Proper Grounding of Shields: Ensure that the shield of the cable is properly grounded at one

end to prevent ground loops.[4]

Twisted Pair Cabling: For differential signals, using twisted pair cables can significantly

reduce noise by canceling out electromagnetic fields.
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Avoid Cable Loops: Arrange cables neatly and avoid creating loops, which can act as

antennas for magnetic fields.[4]

Q5: How important is grounding for EMI mitigation?

A5: Proper grounding is fundamental to minimizing EMI. A low-impedance path to ground for

high-frequency noise is essential.[5]

Single Ground Point: All equipment should be connected to a single, common ground point

to avoid ground loops.[5]

Braided Ground Straps: Using braided ground straps can be beneficial as they provide a

larger surface area and lower impedance at high frequencies.[5]

Check Connections: Regularly inspect all grounding connections to ensure they are secure

and free of corrosion.

Q6: What other mitigation techniques can I employ if the interference persists?

A6: If basic troubleshooting and proper wiring do not resolve the issue, consider the following

advanced techniques:

Ferrite Cores: Clamping ferrite cores around power and data cables can help suppress high-

frequency noise.[6]

EMI Filters: Installing an EMI filter on the power line of the AC915 can help block conducted

EMI from entering the device.[5] These filters are designed to attenuate specific frequency

ranges.

Shielding Enclosures: In severe cases, placing the AC915 or the source of the EMI in a

shielded enclosure can provide significant attenuation of radiated interference.[6]

EMI Mitigation Techniques: A Summary
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Mitigation Technique Description Effectiveness

Physical Separation

Increasing the distance

between the EMI source and

the sensitive equipment.

Highly effective and often the

simplest solution.

Shielded Cables
Using cables with a conductive

shield to block radiated EMI.

Very effective for protecting

sensitive signal lines.

Proper Grounding

Establishing a low-impedance

path for noise to dissipate to

the earth.

Critical for the overall EMI

performance of the system.

Power Line Filters

Devices that filter out high-

frequency noise from the AC

power supply.

Effective against conducted

EMI.

Ferrite Cores

Passive components that can

be clamped onto cables to

suppress high-frequency

noise.

Good for suppressing

common-mode currents on

cables.

Shielded Enclosures

A metallic housing that

encloses the equipment to

block radiated EMI.

Provides the highest level of

shielding but can be costly.

Experimental Protocols for EMI Troubleshooting
A systematic approach is crucial for identifying and resolving EMI issues.

Protocol 1: Identifying the Source of Interference

Baseline Measurement: Operate the AC915 in its standard configuration and record the

baseline noise level or the observed artifacts in your data.

Sequential Power Down: One by one, turn off all non-essential equipment in the laboratory.

After each device is turned off, take a new measurement with the AC915 to see if the

interference has been reduced.
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Sequential Power Up: If the interference disappears, begin turning the equipment back on

one at a time until the interference reappears. The last device turned on is likely the source

of the EMI.

Positional Variation: Once a potential source is identified, try moving it further away from the

AC915 and observe the effect on the interference.

Protocol 2: Evaluating the Effectiveness of Shielding and Filtering

Baseline Measurement: With the identified EMI source active, take a baseline measurement

with the AC915.

Implement Mitigation: Apply a single mitigation technique, such as installing a ferrite core on

a specific cable or connecting the AC915 to a power line filter.

Post-Intervention Measurement: Take a new measurement and compare it to the baseline to

quantify the reduction in interference.

Iterative Improvement: If necessary, apply additional mitigation techniques one at a time,

measuring the impact of each change.

Logical Troubleshooting Workflow
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Caption: Troubleshooting workflow for identifying and mitigating electromagnetic interference.
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Frequently Asked Questions (FAQs)
Q: Can the AC915 itself be a source of EMI?

A: Like any electronic device, the AC915 can potentially be a source of EMI. If you suspect the

AC915 is interfering with other sensitive equipment, try to physically separate the devices and

use shielded cables for the other equipment.

Q: Will a UPS (Uninterruptible Power Supply) help with EMI?

A: A UPS primarily provides backup power and surge protection. While some UPS units have

built-in filtering that can reduce conducted EMI, their primary function is not EMI mitigation. A

dedicated power line filter is generally more effective for this purpose.

Q: Are there any software settings on the AC915 that can help reduce susceptibility to EMI?

A: Without specific knowledge of the "AC915" device, it is difficult to say. However, some

instruments have software-configurable digital filters or averaging settings that can help reduce

the impact of noise on measurements.[1] Refer to the AC915 user manual for any such

features.

Q: Where can I find more information on EMI troubleshooting?

A: The principles of EMI troubleshooting are widely applicable. You can find valuable resources

from electronic component manufacturers and in application notes on electromagnetic

compatibility (EMC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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